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Compound of Interest

Compound Name: Ethacridine lactate monohydrate

Cat. No.: B1671380

An In-depth Technical Guide to the Safe Handling of Ethacridine Lactate Monohydrate in the
Laboratory

Introduction

Ethacridine lactate monohydrate (CAS No: 6402-23-9), also known as acrinol, is an aromatic
organic compound with antiseptic and antibacterial properties.[1] It is utilized in pharmaceutical
preparations, often for treating wounds.[1][2] Due to its hazardous nature, strict safety protocols
are imperative for its handling in a laboratory environment to protect researchers, scientists,
and drug development professionals. This guide provides comprehensive safety information,
handling procedures, and emergency response protocols based on current safety data sheets.

Hazard Identification and Classification

Ethacridine lactate monohydrate is classified as a hazardous substance.[3][4][5] It is crucial
to understand its specific hazards to implement appropriate safety measures.

GHS Classification:
» Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][6][7]
o Serious Eye Damage/Eye Irritation: Category 2/2A (Causes serious eye irritation)[2][6][7]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[2][6][7]
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» Acute Toxicity (Oral, Dermal, Inhalation): Category 4 (Harmful if swallowed, in contact with
skin or if inhaled)[5]

e Aquatic Hazard (Chronic): Category 2 (Toxic to aquatic life with long lasting effects)[3][7]
Potential Health Effects:
 Inhalation: May cause respiratory irritation.[2][6]

o Skin Contact: Causes skin irritation and may cause sensitization by skin contact.[3][6] Health
damage may occur if the material enters the bloodstream through cuts or abrasions.[3]

o Eye Contact: Causes serious eye irritation and potential damage.[3][6]

 Ingestion: Accidental ingestion may be damaging to health, potentially causing nausea,
vomiting, and irritation of the digestive tract.[3]

o Chronic Exposure: Long-term exposure to high dust concentrations could lead to changes in
lung function.[3] Studies have indicated a potential mutagenic effect in bacteria.[1]

Physical, Chemical, and Toxicological Properties

Quantitative data for ethacridine lactate monohydrate is summarized below for easy
reference.

Table 1: Physical and Chemical Properties of Ethacridine Lactate Monohydrate
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Property Value References
Synonyms Acrinol, Rivanol, Ethodin [31[6]

CAS Number 6402-23-9 [21131[4][6]
Molecular Formula C15H15N30 - C3HeOs - H20 [11[415118]
Molecular Weight 361.39 - 361.40 g/mol [11[4116]

Yellow to orange-yellow
Appearance _ [31[5][8]
crystalline powder

Melting Point 243 - 245 °C [1][5]

N Soluble in water (approx. 1:15
Solubility . [11[3]
or 145-150 g/L at 20°C)

Sparingly soluble in alcohol

_ [3]
(approx. 1:150)

pH 5.6 in aqueous solution [1]

Table 2: Toxicological Data for Ethacridine Lactate Monohydrate

Route of Exposure  Species LD50 Value References
Oral Rat 2,380 mg/kg [2]
Dermal Mouse 120 mg/kg [2]
Subcutaneous Mouse 120 mg/kg [3]
Intraperitoneal Mouse 42 mg/kg [3]

Table 3: Occupational Exposure Limits
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Jurisdiction Regulation Limit Type Value Notes References

For
Particulates
Not
US (CA, TN, Otherwise
OSHA TWA 5 mg/m3 [3]
WY, MI) Regulated
(PNOR),
Respirable

Fraction

For Particles
(Insoluble or
Poorly

Canada (PEI) OEL TWA 10 mg/m3 [3]
Soluble)
[NOS],

Inhalable

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure risk.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably using a local exhaust
ventilation system (e.g., a chemical fume hood) to control dust generation.[4][6]

e An eye wash station and safety shower must be readily accessible in the work area.[5][6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[4]
[51[61[9]

e Skin Protection:

o Wear protective gloves resistant to chemicals. Suitable materials include polychloroprene,
nitrile rubber, or butyl rubber.[3] Always inspect gloves for degradation before use and
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wash hands thoroughly after removal.[3]

o Wear impervious protective clothing, such as a lab coat or overalls, to prevent skin
contact.[3][4][6]

e Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH/MSHA-
approved particulate respirator should be worn.[4][5]

Handling Procedures

e Avoid all personal contact, including inhalation of dust.[3][6]

Avoid formation of dust and aerosols during handling.[6][9][10]

Do not eat, drink, or smoke in the laboratory area where the chemical is being used.[4][11]

Wash hands and any exposed skin thoroughly after handling.[6][9]

Empty containers may contain residual dust and should be handled with care.[3]

Storage Conditions

» Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.[2][4][6][9]
¢ Protect from direct sunlight and sources of ignition.[1][6]
e The substance is hygroscopic and sensitive to light and air.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
alkalis.[3][6]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is essential in the event of an exposure.
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Exposure Event

| Exposure Occurs B
(Inhalation, Skin, Eye, Ingestion)

Inhalation:

Ingestion:

gmmediate Action$

Skin Contact:
Remove contaminated clothing.
Flush with soap and water.

Eye Contact:
Flush with water for 15+ min.
Keep eyelids open.

Rinse mouth with water.
DO NOT induce vomiting.

Move to fresh air.
Keep warm and rested.

Medical Assessment

Seek Immediate
Medical Attention

Information vor Physician

Provide SDS.
Treat symptomatically.
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Initial Response

Spill Detected

Alert personnel & evacuate area

Remove all ignition sources

Don appropriate PPE

Spill Assessment

Minor or Major Spill?

Minor Spill: Major Spill:
- Use dry cleanup procedures. - Prevent entry into drains.
- Avoid generating dust. - Cover with inert absorbent material.
- Sweep up mechanically. - Collect mechanically.

Final Steps

Place waste in suitable,
labeled container for disposal.

Clean and decontaminate
spill area.

Dispose of waste according to
local regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for ethacridine lactate
monohydrate in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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